Cas no 35345-09-6 (1H-Imidazole,2-(4-chlorophenyl)-5-methyl-)

1H-Imidazole,2-(4-chlorophenyl)-5-methyl- is a substituted imidazole derivative characterized by a chlorophenyl and methyl group at the 2- and 5-positions, respectively. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the chlorophenyl group enhances its reactivity in cross-coupling reactions, while the methyl substitution improves stability. Its well-defined heterocyclic framework is useful in the development of biologically active compounds, particularly in antimicrobial and antifungal applications. The compound’s high purity and consistent performance make it suitable for research and industrial-scale processes. Handling requires standard laboratory precautions due to its potential reactivity.

1H-Imidazole,2-(4-chlorophenyl)-5-methyl- structure

35345-09-6 structure

Product Name:1H-Imidazole,2-(4-chlorophenyl)-5-methyl-

CAS No:35345-09-6

MF:C₁₀H₉ClN₂

MW:192.644860982895

MDL:MFCD09908807

CID:318619

PubChem ID:275546

Update Time:2025-09-26

1H-Imidazole,2-(4-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole,2-(4-chlorophenyl)-5-methyl-
- 2-(4-chloro-phenyl)-4-methyl-1(3)H-imidazole
- 2-(4-CHLOROPHENYL)-4-METHYL-3H-IMIDAZOLE
- 2-(4-chlorophenyl)-5-methyl-1h-imidazole
- SCHEMBL23736202
- DTXSID20956772
- E70202
- SY268360
- 35345-09-6
- NSC122446
- AKOS006313367
- SCHEMBL13680573
- AKOS013464542
- NSC-122446
- MFCD09908807
- 2-(4-Chlorophenyl)-4-methyl-1H-imidazole
- MDL： MFCD09908807
- Inchi： 1S/C10H9ClN2/c1-7-6-12-10(13-7)8-2-4-9(11)5-3-8/h2-6H,1H3,(H,12,13)
- InChI Key： PALVXRUKMAHOPW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=NC=C(C)N1

Computed Properties

Exact Mass: 192.04557
Monoisotopic Mass: 192.045
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 28.7Å²

Experimental Properties

Density: 1.246
Boiling Point: 377.2°C at 760 mmHg
Flash Point: 213.8°C
Refractive Index: 1.603
PSA: 28.68
LogP: 3.03850

1H-Imidazole,2-(4-chlorophenyl)-5-methyl- Pricemore >>

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abcr	AB558638-250 mg	2-(4-Chlorophenyl)-5-methyl-1H-imidazole; .	35345-09-6		250MG	€759.00	2023-07-11
abcr	AB558638-1 g	2-(4-Chlorophenyl)-5-methyl-1H-imidazole; .	35345-09-6		1g	€1,071.00	2023-07-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y21725-250mg	1H-Imidazole,2-(4-chlorophenyl)-5-methyl-	35345-09-6	95%	250mg	¥5859.0	2024-07-15
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eNovation Chemicals LLC	D711463-0.25g	2-(4-Chlorophenyl)-5-methyl-1H-imidazole	35345-09-6	95%	0.25g	$495	2024-07-19
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abcr	AB558638-250mg	2-(4-Chlorophenyl)-5-methyl-1H-imidazole; .	35345-09-6		250mg	€793.60	2025-02-15
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